Cas no 120720-70-9 (1-(Fluoromethyl)-2-methyl-1H-benzo[d]imidazole)

• Product Name: 1-(Fluoromethyl)-2-methyl-1H-benzo[d]imidazole
• CAS No: 120720-70-9
• MF: C₉H₉FN₂
• MW: 164.179565191269
• CID: 104932
• PubChem ID: 21286291
• Update Time: 2025-04-18

1-(Fluoromethyl)-2-methyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(Fluoromethyl)-2-methyl-1H-benzo[d]imidazole
• 1-(fluoromethyl)-2-methylbenzimidazole
• 1H-Benzimidazole,1-(fluoromethyl)-2-methyl-(9CI)
• 1-(FluoroMethyl)-2-Methyl-1H-benziMidazole
• 1H-Benzimidazole,1-(fluoromethyl)-2-methyl-
• JIOLYHJCHOXTCC-UHFFFAOYSA-N
• 1-(fluoromethyl)-2-methyl-1H-1,3-benzodiazole
• DTXSID90612015
• 1-fluoromethyl-2-methylbenzimidazole
• AKOS015853899
• 120720-70-9
• SCHEMBL4728183
• A898658
• G81474

• MDL： MFCD17677021
• Inchi： 1S/C9H9FN2/c1-7-11-8-4-2-3-5-9(8)12(7)6-10/h2-5H,6H2,1H3
• InChI Key： JIOLYHJCHOXTCC-UHFFFAOYSA-N
• SMILES： FCN1C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 164.07507
• Monoisotopic Mass: 164.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 299.2°C at 760 mmHg
• Flash Point: 134.7°C
• Refractive Index: 1.575
• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles